Cas no 1261893-39-3 (2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid)

2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid is a high-purity organic intermediate primarily used in pharmaceutical and agrochemical synthesis. Its key structural features include a benzoic acid core substituted with a chloro group and a 3-methylsulfonylphenyl moiety, offering versatile reactivity for further functionalization. The compound exhibits excellent stability under standard storage conditions and demonstrates consistent batch-to-batch reproducibility. Its well-defined molecular structure makes it a valuable building block for the development of bioactive molecules, particularly in the synthesis of sulfonamide-based compounds. The presence of both electron-withdrawing and electron-donating groups enables selective modifications, facilitating its use in targeted synthetic routes. Suitable for research-scale and industrial applications requiring precise molecular architecture.
2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid structure
1261893-39-3 structure
Product Name:2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid
CAS No:1261893-39-3
MF:C14H11ClO4S
MW:310.752742052078
MDL:MFCD18322266
CID:1219163
PubChem ID:53228096
Update Time:2025-10-29

2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid
    • MFCD18322266
    • 1261893-39-3
    • 4-Chloro-3'-(methanesulfonyl)[1,1'-biphenyl]-3-carboxylic acid
    • 2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%
    • DTXSID50691629
    • MDL: MFCD18322266
    • Inchi: 1S/C14H11ClO4S/c1-20(18,19)11-4-2-3-9(7-11)10-5-6-13(15)12(8-10)14(16)17/h2-8H,1H3,(H,16,17)
    • InChI Key: ASZUABYRNHGSOM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

  • Exact Mass: 310.0066577g/mol
  • Monoisotopic Mass: 310.0066577g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 79.8Ų

2-chloro-5-(3-methylsulfonylphenyl)benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329541-5 g
2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%; .
1261893-39-3 95%
5 g
€1,159.00 2023-07-19
abcr
AB329541-5g
2-Chloro-5-(3-methylsulfonylphenyl)benzoic acid, 95%; .
1261893-39-3 95%
5g
€1159.00 2025-02-20

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